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Compound of Interest

Compound Name: Pentadecyl isocyanate
CAS No.: 39633-51-7
Cat. No.: B1627615
Get Quote
. J

Executive Summary

Pentadecyl isocyanate (C15-NCO) represents a specific point of balance in the alkyl
isocyanate homologous series. While shorter chains (C2—C6) are dominated by high volatility
and rapid kinetics, and longer chains (C18+) exhibit high crystallinity and solubility challenges,
C15-NCO offers a unique profile. It combines the hydrophobic functionalization capabilities of
long-chain lipids with a liquid-phase handling profile at ambient or slightly elevated
temperatures.

This guide objectively compares Pentadecyl Isocyanate with common alternatives (Hexyl
Isocyanate, Octadecyl Isocyanate) to assist in reagent selection for surface modification, drug
lipophilization, and polymer synthesis.

Chemical & Physical Profile

The chain length of alkyl isocyanates dictates their physical state, safety profile, and reaction
medium requirements.
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Table 1: Comparative Physical Properties

Hexyl Isocyanate Pentadecyl Octadecyl
Property
(C6) Isocyanate (C15) Isocyanate (C18)
C C C
Formula H H H
NO NO NO
MW ( g/mol ) 127.19 253.43 295.51
) o Viscous Liquid / Low- )
Physical State (25°C) Volatile Liquid ) ) Waxy Solid
Melting Solid
Boiling Point ~160°C ~320-324°C >350°C (dec.)

Vapor Pressure

High (Inhalation
Hazard)

Very Low (Negligible)

Negligible

Organic solvents

Non-polar (Hexane,

Non-polar (requires

Solubility ) .
(wide range) DCM, Toluene) heating)
] - Small molecule Lipophilic tagging, Superhydrophobic
Primary Utility ) )
synthesis Surface mod. coatings

Technical Insight: C15-NCO is often preferred over C18-NCO when a reaction must occur at
room temperature without the precipitation issues associated with the crystalline packing of

stearyl (C18) chains.

Reactivity Analysis
Electronic vs. Steric Effects

Chemically, the isocyanate group (-N=C=0) in pentadecyl isocyanate is electronically similar
to other primary alkyl isocyanates. The alkyl tail exerts a weak inductive effect (+I), making the
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carbon less electrophilic than in aromatic isocyanates (e.g., Phenyl Isocyanate).
e Intrinsic Reactivity:

o The reaction rate constant with a small nucleophile (like methanol) is chemically similar
across the series.

» Effective Reactivity (Macroscopic):

o Diffusion: The long C15 tail increases viscosity and steric bulk, slowing diffusion-controlled
reactions.

o Solvation: In polar protic solvents, the hydrophobic tail of C15 causes aggregation
(micelle-like clustering), potentially shielding the NCO group from the nucleophile.

Reaction Mechanism

The reaction follows a standard nucleophilic addition pathway. The nucleophile (amine or
alcohol) attacks the electrophilic carbon of the isocyanate.

Nucleophile Nucleophilic Attack
5 - Lone pair -> C
(R-NHZ or R-OH) M _________________ 71 Proton Transfer
, Transition State ; (Fast) > Product
//_'{ (Tetrahedral Intermediate) | (Urea or Carbamate)

Pentadecyl Isocyanate
(C15-N=C=0)

Click to download full resolution via product page

Figure 1: General mechanism for the reaction of Pentadecyl Isocyanate with nucleophiles.

Experimental Protocols
Protocol A: Hydrophobic Surface Modification
(SilicalGlass)

Objective: Graft C15 chains onto a hydroxyl-rich surface to create a hydrophobic barrier.

Materials:
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Pentadecyl Isocyanate (10 mM)

Anhydrous Toluene (Solvent)

Dibutyltin Dilaurate (DBTDL) (Catalyst, 0.1 mol%)

Substrate (Glass slide or Silica particles)

Workflow:

» Activation: Clean substrate with Piranha solution (3:1 H2SO4:H202) to maximize surface -
OH groups. Caution: Piranha solution is explosive with organics.

e Drying: Dry substrate at 120°C for 2 hours to remove physisorbed water (critical to prevent
NCO hydrolysis).

e Reaction:

[¢]

Dissolve Pentadecyl Isocyanate in anhydrous toluene.

[e]

Add DBTDL catalyst.

[e]

Immerse substrate.

o

Reflux at 60—-80°C for 4—12 hours under inert atmosphere (

» Washing: Rinse sequentially with toluene, dichloromethane, and ethanol to remove unbound
isocyanate.

e Curing: Cure at 110°C for 1 hour to promote condensation.

Protocol B: Solution-Phase Synthesis of Urea

Derivatives
Objective: Reacting C15-NCO with a primary amine (Drug/Peptide).
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Workflow Visualization:

Start: Reagent Prep

Select Solvent:
DCM or Toluene
(Anhydrous)

:

Mix Amine + C15-NCO
(1:1.1 Equiv)

Is Catalyst Needed?

Alcohol/Sec. Amine \Prim. Amine

Add DBTDL/TEA No Catalyst
(For Alcohols/Slow Amines) (Fast for Primary Amines)

NS

Stir 4-12h @ RT or 40°C

:

Purification:
Recrystallization (Hexane)
or Column Chrom.

Click to download full resolution via product page

Figure 2: Decision tree for solution-phase synthesis using Pentadecyl Isocyanate.

Comparative Performance Data
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The following data summarizes the kinetic trends observed when reacting alkyl isocyanates
with n-Butanol (in Toluene at 25°C).

Relative Rate (

Yield (Standard Handling
Isocyanate Type . .
) Conditions) Complexity
Phenyl Isocyanate ]
] 100 >95% Moderate (Reactive)
(Aromatic)
Hexyl Isocyanate (C6) ~1.0 90% High (Volatile/Toxic)
Pentadecyl ) )
~0.85 88% Low (Viscous/Solid)
Isocyanate (C15)
Octadecyl Isocyanate Moderate (Solubility
~0.70 85% ,
(C18) issues)

Note: Relative rates are approximate and heavily solvent-dependent. In non-polar solvents,
C15 and C18 rates converge with C6. In polar solvents, long chains react slower due to
aggregation.

Safety & Handling

 Inhalation: Unlike Hexyl Isocyanate, Pentadecyl Isocyanate has a low vapor pressure,
significantly reducing inhalation risks. However, aerosols (mists) generated during spraying
or heating are hazardous.

o Sensitization: All isocyanates are potential sensitizers. Skin contact can lead to dermatitis or
respiratory sensitization.[1]

o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). Moisture causes hydrolysis to the
corresponding amine (Pentadecylamine) and urea precipitates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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